Cas no 73162-95-5 (Ivermectin B1 Aglycon)

Ivermectin B1 Aglycon is a macrocyclic lactone derivative derived from the avermectin family, specifically as the aglycon form of ivermectin B1. This compound is of significant interest in pharmaceutical and biochemical research due to its structural simplicity compared to the glycosylated parent molecule, facilitating studies on mechanism of action and structure-activity relationships. It retains the core lactone ring responsible for binding to glutamate-gated chloride channels, making it a valuable intermediate for derivatization or as a reference standard. Its utility extends to investigating antiparasitic pathways and resistance mechanisms, offering researchers a precise tool for probing ivermectin's biological interactions without the complexity of sugar moieties.
Ivermectin B1 Aglycon structure
Ivermectin B1 Aglycon structure
Product Name:Ivermectin B1 Aglycon
CAS No:73162-95-5
MF:C34H50O8
MW:586.756011486053
CID:3162188
PubChem ID:13710870
Update Time:2025-08-03

Ivermectin B1 Aglycon Chemical and Physical Properties

Names and Identifiers

    • 22,23-dihydroavermectin B1 aglycone
    • IverMectin B1 Aglycon
    • XOCXXEYUGYTCNG-ZTOWVSLKSA-N
    • Ivermectin EP impurity G
    • Ivermectin Impurity 7(Ivermectin EP Impurity G)
    • Ivermectin Impurity G
    • Milbemycin B, 5-O-demethyl-28-deoxy-6,28-epoxy-13-hydroxy-25-[(1S)-1-methylpropyl]-, (6R,13S,25R)-
    • Ivermectin Impurity G(EP)
    • (1R,4S,5'S,6R,6'R,8R,10Z,12S,13S,14Z,20R,21R,24S)-6'-[(2S)-butan-2-yl]-12,21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
    • Ivermectin B1a aglycone
    • 73162-95-5
    • AKOS040754799
    • (6R,13S,25R)-5-O-Demethyl-28-deoxy-6,28-epoxy-13-hydroxy-25-[(1S)-1-methylpropyl]-milbemycin B
    • II178593
    • Ivermectin B1 Aglycon
    • Inchi: 1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8-,21-11-,24-10?/t19-,20-,22-,25+,26+,27-,28-,29+,30+,31+,33+,34+/m0/s1
    • InChI Key: XOCXXEYUGYTCNG-ZIQYIXLGSA-N
    • SMILES: O1[C@H]([C@@H](C)CC)[C@@H](C)CC[C@@]21C[C@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)[C@@]43O)O)O)O2 |c:23,t:17|

Computed Properties

  • Exact Mass: 586.35056855g/mol
  • Monoisotopic Mass: 586.35056855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 2
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 776.2±60.0 °C at 760 mmHg
  • Flash Point: 243.1±26.4 °C
  • Vapor Pressure: 0.0±6.0 mmHg at 25°C

Ivermectin B1 Aglycon Pricemore >>

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